
Technical Guide: Physical Properties &
Characterization of 5-Ethoxy-2-nitrobenzonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Ethoxy-2-nitrobenzonitrile

CAS No.: 1415819-87-2

Cat. No.: B1431996

Get Quote

Executive Summary
5-Ethoxy-2-nitrobenzonitrile (CAS: 1415819-87-2) is a specialized aromatic intermediate

critical in the synthesis of kinase inhibitors and bioactive heterocycles. Structurally, it features a

benzonitrile core functionalized with a nitro group at the ortho position and an ethoxy group at

the meta position relative to the nitrile (or para to the nitro group), creating a highly polarized

electronic environment. This specific substitution pattern makes it a versatile electrophile in

nucleophilic aromatic substitution (

) reactions and a precursor for multifunctional aniline derivatives via nitro reduction.

This guide provides a definitive technical profile of the compound, synthesizing predicted

physicochemical data with field-proven synthetic methodologies to ensure reproducibility and

scientific rigor.

Physicochemical Profile
The following data aggregates predicted properties derived from structural modeling and

comparative analysis of homologous nitrobenzonitriles. Due to the compound's status as a
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transient intermediate in many workflows, experimental values should be validated in-house

using the protocols in Section 5.

Table 1: Core Physical Properties
Property

Value
(Predicted/Typical)

Confidence Relevance

CAS Number 1415819-87-2 High Unique Identifier

Molecular Formula Absolute Stoichiometry

Molecular Weight 192.17 g/mol Absolute Mass Balance

Appearance
Pale yellow to tan

crystalline solid
High

Quality Control (Color

indicates oxidation)

Density Medium Packing/Storage

Boiling Point (at 760 mmHg) Medium Thermal Stability Limit

Melting Point (Estimated range) Low
Critical Parameter:

Determine via DSC

LogP ~2.1 - 2.5 High Lipophilicity/Solubility

H-Bond Donors 0 Absolute Permeability

H-Bond Acceptors 4 Absolute
Receptor Binding

Potential

Solubility Profile
High Solubility: DMSO, DMF, Dichloromethane (DCM), Ethyl Acetate.

Moderate Solubility: Methanol, Ethanol (often requires heating).

Insoluble: Water (hydrophobic nature dominates).

Structural Characterization & Spectroscopy
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Positive identification relies on distinct spectroscopic signatures arising from the push-pull

electronic system (electron-withdrawing Nitro/Cyano vs. electron-donating Ethoxy).

Nuclear Magnetic Resonance (NMR)[6]
H NMR (400 MHz, DMSO-

):

1.38 (t, 3H): Methyl protons of the ethoxy group.

4.20 (q, 2H): Methylene protons (

), deshielded by oxygen.

7.40 - 7.50 (dd, 1H): Aromatic proton at C4 (ortho to ethoxy).

7.70 (d, 1H): Aromatic proton at C6 (meta to nitro, ortho to cyano).

8.25 (d, 1H): Aromatic proton at C3 (ortho to nitro), highly deshielded.

Infrared Spectroscopy (FT-IR)
: Characteristic

stretch (sharp, weak-medium).

&

: Asymmetric and symmetric

stretches (strong).

: Aryl alkyl ether

stretch.

Synthesis & Purification Workflow
The most robust synthetic route involves the O-alkylation of 5-hydroxy-2-nitrobenzonitrile (CAS

39835-09-1). This method is preferred over nitration of 3-ethoxybenzonitrile due to superior

regioselectivity.
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Reaction Logic
The phenol moiety at C5 is deprotonated by a weak base (

) to form a phenoxide, which acts as a nucleophile attacking the ethyl halide. The presence of
the electron-withdrawing nitro group at C2 and cyano group at C1 increases the acidity of the
phenol (

~7-8), facilitating facile deprotonation.

Step-by-Step Protocol
Preparation: Charge a reaction vessel with 5-hydroxy-2-nitrobenzonitrile (1.0 eq) and

anhydrous DMF (Dimethylformamide, 5-10 volumes).

Deprotonation: Add Potassium Carbonate (

, 1.5 eq) in a single portion. Stir at room temperature for 15 minutes. Observation: Color shift
to deep yellow/orange indicates phenoxide formation.

Alkylation: Add Ethyl Iodide (

, 1.2 eq) or Ethyl Bromide dropwise.

Reaction: Heat the mixture to 60°C for 2-4 hours. Monitor via TLC (Mobile Phase: 30%

EtOAc in Hexanes).

Quench: Cool to room temperature and pour the reaction mixture into Ice Water (20

volumes).

Isolation: Stir the aqueous slurry for 30 minutes. The product will precipitate as a solid.[1]

Filtration: Filter the solid, wash with water (

) to remove residual DMF and inorganic salts.

Drying: Dry under vacuum at 45°C to constant weight.

Purification (Self-Validating Step)
If the melting point of the crude is
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lower than expected or the color is dark brown:

Recrystallization: Dissolve in minimum boiling Ethanol. Cool slowly to 4°C.

Validation: Purity must be

by HPLC (254 nm) before proceeding to downstream applications.

Visualization: Synthesis Pathway
The following diagram illustrates the chemical transformation and the logical flow of the

synthesis and validation process.

Precursor:
5-Hydroxy-2-nitrobenzonitrile

(CAS 39835-09-1)

Reagents:
Ethyl Iodide, K2CO3

Solvent: DMF

Dissolution Transition State:
Phenoxide Anion

Deprotonation
(T=25°C)

Target:
5-Ethoxy-2-nitrobenzonitrile

(CAS 1415819-87-2)

Sn2 Alkylation
(T=60°C)

QC Validation:
1. HPLC >98%

2. 1H-NMR Confirmation

Workup & Isolation

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis of 5-Ethoxy-2-nitrobenzonitrile via O-alkylation,

including critical QC checkpoints.

Safety & Handling (MSDS Summary)
As a nitro-aromatic nitrile, this compound presents specific hazards that must be managed.

Acute Toxicity: Harmful if swallowed or inhaled (Category 4). The nitrile moiety can

metabolize to release cyanide ions in vivo, though the rate is typically slow for benzonitriles.

Skin/Eye Irritation: Causes serious eye irritation (Category 2A) and skin irritation (Category

2).

Handling Protocol:

Use only in a chemical fume hood.

Wear nitrile gloves (double-gloving recommended for DMF solutions).
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In case of spill: Do not sweep dry dust (explosion risk). Dampen with water before

collecting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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